![molecular formula C17H16N2O3 B5722359 5-methoxy-2-[4-(2-methoxyphenyl)-1H-pyrazol-3-yl]phenol](/img/structure/B5722359.png)
5-methoxy-2-[4-(2-methoxyphenyl)-1H-pyrazol-3-yl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 5-methoxy-2-[4-(2-methoxyphenyl)-1H-pyrazol-3-yl]phenol involves multi-step chemical reactions, starting from basic aromatic compounds and incorporating various functional groups through reactions such as aldol condensation, cyclization, and substitution reactions. For example, compounds with pyrazole and methoxy groups are often synthesized from corresponding ketones and phenyl isothiocyanates in steps that include cyclization and methoxylation (Minegishi et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds like this compound is characterized using techniques such as X-ray diffraction, NMR spectroscopy, and computational methods like DFT calculations. These studies reveal the compound's geometry, including bond lengths, angles, and the overall conformation, which are crucial for understanding its reactivity and interactions with other molecules. For instance, Saraçoǧlu and Cukurovalı (2013) demonstrated the use of DFT and X-ray crystallography for structural analysis, highlighting the compound's electronic structure and conformation (Saraçoǧlu & Cukurovalı, 2013).
Chemical Reactions and Properties
The chemical behavior of this compound and related compounds can be studied through various reactions, such as hydrogenation, halogenation, and coupling reactions. These reactions can modify the compound's functional groups, leading to derivatives with different physical and chemical properties. The reactivity is often influenced by the presence of electron-donating methoxy groups and the nitrogen atoms in the pyrazol ring.
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, are essential for their application in material science and pharmaceuticals. These properties are determined through experimental methods like melting point analysis, solubility tests, and single-crystal X-ray diffraction (Kumara et al., 2018).
properties
IUPAC Name |
5-methoxy-2-[4-(2-methoxyphenyl)-1H-pyrazol-5-yl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-21-11-7-8-13(15(20)9-11)17-14(10-18-19-17)12-5-3-4-6-16(12)22-2/h3-10,20H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRJISQBFAHKEFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=C(C=NN2)C3=CC=CC=C3OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.